2-chloro-4-fluoro-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]benzamide
• InChI: InChI=1S/C20H22ClFN4O/c21-17-12-14(22)5-6-16(17)20(27)23-15-7-9-26(10-8-15)19-11-13-3-1-2-4-18(13)24-25-19/h5-6,11-12,15H,1-4,7-10H2,(H,23,27)
• InChI Key: GPZAGXRRMUXSNK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(C=C2C1)N3CCC(CC3)NC(=O)C4=C(C=C(C=C4)F)Cl
• Molecular Formula: C20H22ClFN4O
• Molecular Weight: 388.9 g/mol

Description

The compound “2-chloro-4-fluoro-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)benzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Orexin Receptor Antagonists and Insomnia Treatment

Benzamide derivatives, particularly those acting as orexin receptor antagonists, have been explored for their therapeutic potential in treating insomnia. For example, N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) demonstrates the disposition and metabolism characteristics in humans following oral administration, emphasizing its role in insomnia treatment through orexin 1 and 2 receptor antagonism. The study illustrates the pharmacokinetic profile, including absorption, metabolism, and excretion pathways, crucial for understanding the drug's efficacy and safety (Renzulli et al., 2011).

Insect Repellency

Piperidine compounds have been evaluated for their efficacy as insect repellents. A study comparing the effectiveness of various compounds, including piperidine derivatives, against Aedes communis (mosquito) and Simulium venustum (black fly), showcases the potential of these compounds in developing effective repellent formulations. The research highlighted the significant repellency effects, contributing to the understanding of chemical protection against insect bites and related diseases (Debboun et al., 2000).

Cancer Therapeutics

Fluoropyrimidines, including fluorinated benzamide derivatives, are extensively studied for their anticancer properties. A pharmacokinetic study of S-1, an oral fluoropyrimidine containing a 5-fluorouracil prodrug, highlights its application in treating advanced malignancies. This research demonstrates the feasibility, therapeutic index, and evidence of anticancer activity, emphasizing the compound's role in enhancing the effectiveness of 5-FU administered orally (Chu et al., 2004).

Sigma Receptor Scintigraphy in Cancer Diagnosis

Sigma receptors, targeted by specific benzamide derivatives, have been explored for their potential in cancer diagnostics. A study utilizing N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide for scintigraphic detection of primary breast cancer in humans showcases the application of these compounds in non-invasive cancer detection methods, providing a novel approach to diagnosing and monitoring disease progression (Caveliers et al., 2002).